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Compound of Interest

Compound Name: 2-Acetylhydroquinone

Cat. No.: B116926

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Acetylhydroquinone (also known as Quinacetophenone or 2',5'-Dihydroxyacetophenone), a
key intermediate in various synthetic processes. Adherence to the following protocols is critical
to ensure a safe laboratory environment and minimize risk to personnel.

Hazard Identification and Classification

2-Acetylhydroquinone is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications[1]:

Skin Irritation: Category 2[1][2]

Eye Irritation: Category 2A/2B[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Acute Oral Toxicity: Category 4

Skin Sensitization: Category 1

Carcinogenicity: Suspected of causing cancer

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b116926?utm_src=pdf-interest
https://www.benchchem.com/product/b116926?utm_src=pdf-body
https://www.benchchem.com/product/b116926?utm_src=pdf-body
https://www.benchchem.com/product/b116926?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10279
https://pubchem.ncbi.nlm.nih.gov/compound/10279
https://www.spectrumchemical.com/media/sds/TCI-M0342.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10279
https://www.azerscientific.com/PDF%20Files/SDS/SDS_170823_hydroquinone-solution-acidulated_es4821_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signal Word: Warning or Danger
Hazard Pictograms:

e [rritant (Exclamation Mark)

e Health Hazard

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
e H302: Harmful if swallowed.

e H317: May cause an allergic skin reaction.
o H351: Suspected of causing cancer.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Acetylhydroquinone is provided
in the table below.
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Property Value Source
Molecular Formula C8H803
Molecular Weight 152.15 g/mol

Solid, Yellowish green needle-
Appearance ]

like crystals
Melting Point 202 - 206 °C

Soluble in alcohol. Hardly
Solubility soluble in ether and benzene.

Almost insoluble in cold water.

Toxicological Data

The toxicological properties of 2-Acetylhydroquinone have not been fully investigated.
However, the available data indicates potential for acute toxicity. It is important to note that
detailed experimental protocols for the following data are not available in standard safety data
sheets and would require consultation of the original toxicological research.

Route of Exposure  Species Value Source
Oral (LD50) Rat 320 mg/kg
Dermal (LD50) Mammal 5970 mg/kg

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 2-Acetylhydroquinone.
Engineering Controls:
o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

» Facilities should be equipped with an eyewash station and a safety shower.
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Personal Protective Equipment (PPE):

PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be necessary for

splash hazards.

Must be worn at all times in the
laboratory. Should comply with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Hand Protection

Chemical-resistant gloves.

Nitrile or butyl rubber gloves
are recommended. Gloves
should be inspected for

integrity before use.

Respiratory Protection

NIOSH-approved respirator.

A respirator is required when
handling the powder outside of
a certified chemical fume hood
or when ventilation is
inadequate. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed.

Protective Clothing

Laboratory coat.

A flame-retardant lab coat
should be worn and buttoned.
Wear appropriate protective
clothing to prevent skin

exposure.

Footwear

Closed-toe shoes.

Shoes must fully cover the

feet.

Safe Handling and Storage

Handling:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Storage:

» Store in a tightly closed container.

o Store in a cool, dry, well-ventilated area away from incompatible substances.
e Incompatible materials include strong oxidizing agents and strong bases.

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention immediately.

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes.

Wash clothing before reuse. If skin irritation or a

rash occurs, get medical advice/attention.

Move the exposed person to fresh air. If not
breathing, if breathing is irregular, or if
respiratory arrest occurs, provide artificial
Inhalation respiration or oxygen by trained personnel.
Loosen tight clothing such as a collar, tie, belt,
or waistband. Get medical attention if symptoms

occur.

Call a medical doctor or poison control center

immediately. Wash out mouth with water. Do not
Ingestion induce vomiting unless directed to do so by

medical personnel. Never give anything by

mouth to an unconscious person.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.
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Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.
Avoid breathing dust and ensure adequate ventilation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent entry into sewers, water courses, basements, or

confined areas.

¢ Methods for Cleaning Up: For small spills, dilute with water and mop up if water-soluble or
absorb with an inert dry material and place in an appropriate waste disposal container. For
large spills, contain and collect spillage with non-combustible, absorbent material (e.g., sand,
earth, vermiculite, or diatomaceous earth) and place in a container for disposal according to
local regulations. Use spark-proof tools and explosion-proof equipment.

Disposal Considerations

All waste containing 2-Acetylhydroquinone must be treated as hazardous waste. Dispose of
contents/container to an approved waste disposal plant in accordance with local, state, and
federal regulations.

Visual Guides

The following diagrams illustrate key safety workflows for handling 2-Acetylhydroquinone.

Click to download full resolution via product page

Hazard Management Workflow for 2-Acetylhydroquinone.
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Evacuate Immediate Area
& Alert Others

i

Assess Spill Size & Risk

Don Apprcvpriate PPE

Respirator
Chemical Goggles
Nitrile Gloves
Lab Coat

Cleanup Procedure

Contain Spill with Absorbent Material

'

Carefully Collect Material
(Use non-sparking tools)

'

Decontaminate Spill Area

Place Waste in a Labeled,

Sealed Hazardous Waste Container

Report Incident to Supervisor

Click to download full resolution via product page

Workflow for Responding to a 2-Acetylhydroquinone Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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